Cas no 146815-23-8 (N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent)

• Product Name: N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent
• CAS No: 146815-23-8
• MF: C₁₅H₁₃ClN₂O₅S
• MW: 368.792121648788
• CID: 136118
• PubChem ID: 87573900
• Update Time: 2025-06-12

N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoylchloride, a-[[(4-nitrophenyl)sulfonyl]amino]-,(aS)-
• N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride [Optical Resolving Reagent]
• (2S)-2-[(4-nitrophenyl)sulfonylamino]-3-phenylpropanoyl chloride
• N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride
• N-nosyl-L-phenylalanine chloride
• opticalresolvingreagent
• Nitrophenylsulfonylphenylalanylchloride
• 146815-23-8
• N-(p-Nitrophenylsulfonyl)-l-phenylalanyl chloride
• N-(4-Nitrobenzene-1-sulfonyl)-L-phenylalanyl chloride
• (S)-2-(4-Nitrophenylsulfonamido)-3-phenylpropanoyl chloride
• AKOS015897588
• N0582
• Benzenepropanoylchloride,a-[[(4-nitrophenyl)sulfonyl]amino]-,(as)-
• DTXSID70464933
• J-008268
• D91735
• N-(4-NITROPHENYLSULFONYL)-L-PHENYLALANYLCHLORIDE
• 2-([(4-Nitrophenyl)sulfonyl]amino)-3-phenylpropanoyl chloride #
• SCHEMBL8448000
• RYQIQECSYJRDBT-AWEZNQCLSA-N
• N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent

• MDL： MFCD00191471
• Inchi： 1S/C15H13ClN2O5S/c16-15(19)14(10-11-4-2-1-3-5-11)17-24(22,23)13-8-6-12(7-9-13)18(20)21/h1-9,14,17H,10H2/t14-/m0/s1
• InChI Key： RYQIQECSYJRDBT-AWEZNQCLSA-N
• SMILES： ClC([C@H](CC1C=CC=CC=1)NS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)=O

Computed Properties

• Exact Mass: 368.02300
• Monoisotopic Mass: 368.0233704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 149 °C
• PSA: 117.44000
• LogP: 4.24470
• Solubility: Not determined

N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride Optical Resolving Reagent

Comprehensive Overview of N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride (CAS No. 146815-23-8) as an Optical Resolving Reagent

In the realm of chiral chemistry and pharmaceutical research, N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride (CAS No. 146815-23-8) stands out as a pivotal optical resolving reagent. This compound, often abbreviated as NPS-L-Phe-Cl, is widely recognized for its role in the separation of enantiomers, a critical step in drug development and asymmetric synthesis. With the growing demand for enantiopure compounds in medicine, agrochemicals, and materials science, this reagent has garnered significant attention from researchers and industry professionals alike.

The N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride reagent is particularly valued for its high reactivity and selectivity. Its molecular structure features a 4-nitrophenylsulfonyl group attached to an L-phenylalanyl chloride moiety, which enables efficient chiral discrimination. This makes it an indispensable tool in the synthesis of single-enantiomer drugs, a hot topic in modern pharmacology due to the stringent regulatory requirements for drug purity and efficacy. Researchers frequently search for "best chiral resolving agents" or "how to improve enantiomeric excess," highlighting the relevance of this compound in contemporary scientific discourse.

One of the most compelling applications of N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride is in the resolution of racemic mixtures. The process involves the formation of diastereomeric derivatives, which can be separated using conventional techniques such as crystallization or chromatography. This method is often compared to newer technologies like enzymatic resolution or chiral HPLC, topics that dominate academic and industrial discussions. By integrating this reagent into their workflows, laboratories can achieve higher yields and purities, addressing common challenges like "scaling up chiral separations" or "cost-effective resolution methods."

Beyond its role in enantiomer separation, NPS-L-Phe-Cl is also employed in peptide synthesis and derivatization reactions. Its versatility stems from the reactive acyl chloride group, which facilitates coupling with amines and other nucleophiles. This property aligns with the rising interest in "peptide-based therapeutics" and "bioconjugation techniques," areas that have seen exponential growth due to their applications in targeted drug delivery and diagnostics. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in high-throughput screening and combinatorial chemistry.

From a safety and handling perspective, N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride requires standard laboratory precautions, similar to other acyl chlorides. Proper storage under anhydrous conditions and the use of personal protective equipment (PPE) are recommended to ensure stability and prevent hydrolysis. These precautions are frequently queried in search engines as "handling sensitive reagents" or "storage conditions for chiral auxiliaries," reflecting the practical concerns of end-users.

In conclusion, N-(4-Nitrophenylsulfonyl)-L-phenylalanyl Chloride (CAS No. 146815-23-8) remains a cornerstone in chiral chemistry, offering unmatched efficiency in enantiomer resolution and peptide modification. Its relevance is underscored by the increasing demand for enantiopure compounds and the expansion of peptide therapeutics. As research continues to explore greener and more sustainable alternatives, this reagent's unique properties ensure its enduring place in the toolkit of synthetic chemists and pharmaceutical scientists.